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Compound of Interest

Compound Name:
LSKL, Inhibitor of

Thrombospondin (TSP-1)

Cat. No.: B612620 Get Quote

Essential Safety and Handling Guide for LSKL,
an Inhibitor of Thrombospondin-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

LSKL, a peptide inhibitor of Thrombospondin-1 (TSP-1). Adherence to these procedures is

essential to ensure personal safety and maintain the integrity of your research. LSKL is a

tetrapeptide derived from the latency-associated peptide that competitively antagonizes the

activation of TGF-β1 by TSP-1.[1][2][3] It is primarily used in research settings and is not

intended for human or animal use.[1][4]

I. Chemical and Physical Properties
A summary of the known quantitative data for LSKL is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₁H₄₂N₆O₅ [3][5][6][7]

Molecular Weight 458.6 g/mol [3][5][6][7]

CAS Number 283609-79-0 [1][3][5][6][7]

Appearance White Powder [3][8]

Purity ≥95% (via HPLC) [7]

Storage Temperature
-20°C (as powder), -80°C (in

solvent)
[3][5][6]

II. Hazard Identification and Safety Precautions
The Safety Data Sheet (SDS) for LSKL identifies the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[6]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[6]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling LSKL to prevent direct contact,

inhalation, and exposure.[4][9]
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PPE Category Item Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Eye Protection Safety goggles or glasses
To protect eyes from splashes

or aerosols.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

there is a risk of aerosol

formation.

To avoid inhalation of the

powder form.[6]

III. Operational Plan: From Receipt to Disposal
A systematic approach to handling LSKL will minimize risks and ensure the quality of the

compound for experimental use.

Receiving and Storage
Upon receipt, inspect the packaging for any damage.

Store the lyophilized peptide in a tightly sealed container in a cool, dry, and dark

environment, typically at -20°C or below.[3][5][6][9]

Once reconstituted, store solutions according to laboratory standards, often at 4°C for short-

term storage or -80°C for long-term storage, and protect from repeated freeze-thaw cycles.

[3][9]

Clearly label all containers with the compound name, concentration, and date of preparation.

[4][9]

Reconstitution and Handling
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All handling of LSKL should occur within a properly equipped and well-ventilated laboratory.

[6][9]

To reconstitute the lyophilized powder, use high-purity water or a recommended buffer

solution.[9] Work in a sterile environment to prevent contamination.[9]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke when using this product.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Experimental Use
Follow your institution's established biosafety protocols for handling research chemicals.[4]

Maintain detailed records of the compound's lot number, preparation, use, and disposal to

ensure traceability.[4][9]

IV. Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately:
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Exposure Route First Aid Measures

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell. Rinse mouth with water. Do

NOT induce vomiting.[6]

Skin Contact

Remove contaminated clothing and rinse the

affected skin thoroughly with large amounts of

water. Call a physician if irritation develops.[6]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek prompt

medical attention.[6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[6]

In case of a spill, sweep up the solid material, place it in a sealed bag, and hold it for waste

disposal.[8] Avoid raising dust.[8]

V. Disposal Plan
Proper disposal is critical to protect both personnel and the environment.

Do not pour LSKL solutions or waste into public drains or general laboratory waste.[4][9]

Dispose of unused LSKL and any contaminated materials (e.g., pipette tips, tubes) as

chemical waste according to your institution's and local environmental regulations.[4][6]

One recommended method for disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

VI. Signaling Pathway and Workflow Diagrams
To aid in understanding the context of LSKL's use and the necessary handling workflow, the

following diagrams are provided.
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Caption: LSKL inhibits the activation of latent TGF-β1 by blocking the binding of TSP-1 to LAP.
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Caption: A procedural workflow for the safe handling of LSKL from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b612620?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b612620?utm_src=pdf-custom-synthesis
https://www.glpbio.com/lskl-inhibitor-of-thrombospondin-tsp-1.html
https://www.medchemexpress.com/LSKL,_Inhibitor_of_Thrombospondin_TSP-1.html
https://www.selleckchem.com/peptide/lskl--Inhibitor-of-thrombospondin--tsp-1--tfa-.html
https://continentalpeptides.com/laboratory-safety-guidelines-when-handling-peptides-and-research-chemicals/
https://continentalpeptides.com/laboratory-safety-guidelines-when-handling-peptides-and-research-chemicals/
https://cpcscientific.com/products/catalog-peptides/THBO-001/
https://dcchemicals.com/msds/MSDS_DC45279.html
https://www.anaspec.com/en/catalog/thrombospondin-tsp-1-inhibitor-lskl-1-mg~fcaf682b-97ac-46d9-b458-e132df40c32b
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.benchchem.com/product/b612620#personal-protective-equipment-for-handling-lskl-inhibitor-of-thrombospondin-tsp-1
https://www.benchchem.com/product/b612620#personal-protective-equipment-for-handling-lskl-inhibitor-of-thrombospondin-tsp-1
https://www.benchchem.com/product/b612620#personal-protective-equipment-for-handling-lskl-inhibitor-of-thrombospondin-tsp-1
https://www.benchchem.com/product/b612620#personal-protective-equipment-for-handling-lskl-inhibitor-of-thrombospondin-tsp-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612620?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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